Cas no 2229327-96-0 (1-Fluoro-4-methoxybutan-2-ol)

• Product Name: 1-Fluoro-4-methoxybutan-2-ol
• CAS No: 2229327-96-0
• MF: C₅H₁₁FO₂
• MW: 122.138045549393
• CID: 6618703
• PubChem ID: 151822536
• Update Time: 2025-06-30

1-Fluoro-4-methoxybutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-methoxybutan-2-ol
• 2229327-96-0
• EN300-1822657
• 1-Fluoro-4-methoxybutan-2-ol

• Inchi： 1S/C5H11FO2/c1-8-3-2-5(7)4-6/h5,7H,2-4H2,1H3
• InChI Key： SCXVBXXQDPUUBG-UHFFFAOYSA-N
• SMILES： FCC(CCOC)O

Computed Properties

• Exact Mass: 122.07430775g/mol
• Monoisotopic Mass: 122.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-Fluoro-4-methoxybutan-2-ol

1-Fluoro-4-methoxybutan-2-ol: A Comprehensive Overview

1-Fluoro-4-methoxybutan-2-ol, with the CAS number 2229327-96-0, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a fluoro group at the 1-position, a methoxy group at the 4-position, and a hydroxyl group at the 2-position of a butane backbone. The presence of these functional groups makes it an intriguing molecule for both academic research and industrial applications.

The synthesis of 1-fluoro-4-methoxybutan-2-ol typically involves multi-step reactions, often starting from readily available starting materials such as alcohols or alkenes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have employed transition metal catalysts to facilitate fluorination reactions, achieving higher yields and better control over stereochemistry.

In terms of physical properties, 1-fluoro-4-methoxybutan-2-ol exhibits a melting point of approximately -5°C and a boiling point around 105°C under standard conditions. Its solubility in common solvents such as water and ethanol is moderate, making it suitable for various solution-based reactions. The compound's fluorescence properties have also been explored, revealing potential applications in sensing and imaging technologies.

The chemical reactivity of 1-fluoro-4-methoxybutan-2-ol is influenced by the electron-withdrawing effects of the fluoro and methoxy groups. These groups enhance the acidity of the hydroxyl proton, making it more susceptible to nucleophilic attack. This characteristic has been exploited in numerous substitution reactions, leading to the formation of derivatives with diverse functionalities. Recent studies have focused on its use as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting neurological disorders.

From an applications perspective, 1-fluoro-4-methoxybutan-2-ol has found utility in several areas. In the pharmaceutical industry, it serves as a key building block for constructing complex molecular frameworks with potential therapeutic benefits. For example, its derivatives have been investigated for their ability to modulate ion channels and neurotransmitter receptors. In materials science, this compound has been incorporated into polymer systems to enhance mechanical properties and thermal stability.

The environmental impact of 1-fluoro-4-methoxybutan-2-ol has also been a topic of interest. Studies on its biodegradation pathways have shown that it undergoes rapid microbial transformation under aerobic conditions, minimizing its persistence in natural ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices during large-scale production.

In conclusion, 1-fluoro-4-methoxybutan-2-ol, with CAS number 2229327-96-, stands out as a valuable compound with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a promising candidate for future innovations in chemistry and beyond.